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Compound of Interest

Compound Name: Ethyltrimethylammonium chloride

Cat. No.: B1203266

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyltrimethylammonium chloride (ETAC) is a quaternary ammonium compound (QAC) with
a positively charged nitrogen atom covalently bonded to three methyl groups and one ethyl
group.[1] This molecular structure confers upon it significant utility in various scientific and
industrial applications, primarily owing to its properties as a cationic surfactant and an
antimicrobial agent.[1] This guide provides a comprehensive overview of the fundamental
chemical, physical, and toxicological properties of Ethyltrimethylammonium chloride,
complete with detailed experimental protocols and visual representations of its mechanism of
action.

Chemical and Physical Properties

The core chemical and physical characteristics of Ethyltrimethylammonium chloride are
summarized below. These properties are crucial for its handling, application, and behavior in

various systems.

Identification and Structure

A clear identification of Ethyltrimethylammonium chloride is fundamental for any scientific
endeavor.
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Property Value

CAS Number 27697-51-4[1]

Molecular Formula C5H14CIN[1][2]

IUPAC Name ethyl(trimethyl)azanium;chloride[1]

Synonyms TME,.A chloride, trimethylethylammonium
chloride[1]

SMILES CC--INVALID-LINK--(C)C.[CH][1]

InChl Key UXYBXUYUKHUNOM-UHFFFAOYSA-M[1]

Physicochemical Data

Quantitative data regarding the physicochemical properties of Ethyltrimethylammonium
chloride are presented in the following table.

Property Value

Molecular Weight 123.62 g/mol [1][2]
Appearance White crystals
Melting Point >300 °C

Boiling Point Data not available
Density Data not available
Solubility Soluble in water

Toxicological Profile

Understanding the toxicological properties of Ethyltrimethylammonium chloride is critical for
its safe handling and for evaluating its potential in biological applications.
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Parameter Value

Acute Oral Toxicity (LD50) Data not available for this specific compound,
cute Oral Toxicity _
but QACs as a class have varying LD50 values.

Hazard Statements May cause skin, eye, and respiratory irritation.

Experimental Protocols

The following sections detail the standardized methodologies for determining the key physical
and toxicological properties of chemical substances like Ethyltrimethylammonium chloride,
based on internationally recognized OECD Guidelines for the Testing of Chemicals.

Determination of Melting Point (OECD Guideline 102)

The melting point is determined to ascertain the purity and identity of a substance.

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid state at atmospheric pressure.[3]

Apparatus:

Capillary tube apparatus (e.g., Thiele tube or automated instrument)

Thermometer with appropriate range and precision

Sample holder (capillary tubes)

Heating bath (e.g., silicone oil) or metal block
Procedure:

o A small amount of the finely powdered, dry substance is packed into a capillary tube sealed
at one end.

o The capillary tube is placed in the heating bath or block of the melting point apparatus.
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e The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

e The temperature at which the substance begins to melt and the temperature at which it is
completely molten are recorded as the melting range.[3]

Determination of Water Solubility (OECD Guideline 105)

Water solubility is a critical parameter for understanding the environmental fate and
bioavailability of a substance.

Principle: This guideline describes the flask method, suitable for substances with solubilities
above 1072 g/L. The method determines the saturation mass concentration of a substance in
water at a given temperature.[4][5]

Apparatus:

Constant temperature water bath or shaker

Flasks with stoppers

Analytical balance

Centrifuge or filtration apparatus

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)
Procedure:
e An excess amount of the test substance is added to a known volume of water in a flask.

o The flask is agitated at a constant temperature for a sufficient period to reach equilibrium
(saturation). A preliminary test can determine the required time.[4][5]

e The mixture is then centrifuged or filtered to separate the undissolved solid.

e The concentration of the substance in the clear aqueous solution is determined using a
suitable analytical method.[6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.oecd.org/en/publications/test-no-102-melting-point-melting-range_9789264069527-en.html
https://books.google.co.jp/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://books.google.co.jp/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Determination of Acute Oral Toxicity (OECD Guideline
401 - Historical Context)

Note: OECD Guideline 401 has been deleted and is replaced by alternative methods that
reduce the number of animals used, such as OECD 420, 423, and 425. The following is for
informational purposes.

Principle: Acute oral toxicity provides information on the adverse effects that may occur within a
short time after oral administration of a single dose of a substance.[7] The LD50 is the
statistically derived single dose expected to cause death in 50% of the animals.[7]

Procedure (General Steps):

The test substance is administered in graduated doses to several groups of experimental
animals (typically rodents), with one dose per group.[7]

e The animals are observed for a specified period (e.g., 14 days) for signs of toxicity and
mortality.

» Body weight changes are recorded.

« At the end of the observation period, surviving animals are euthanized and a gross necropsy
is performed on all animals.

The LD50 value is calculated from the dose-response data.

Antimicrobial Mechanism of Action

Ethyltrimethylammonium chloride, like other quaternary ammonium compounds, exerts its
antimicrobial effect primarily through the disruption of microbial cell membranes.[8]
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Caption: Antimicrobial action of Ethyltrimethylammonium chloride.

The cationic head of the Ethyltrimethylammonium chloride molecule is electrostatically
attracted to the negatively charged components of the bacterial cell membrane, such as
phospholipids and proteins.[9][10] This interaction leads to the insertion of the hydrophobic
alkyl chains into the lipid bilayer, disrupting its integrity. The compromised membrane loses its
selective permeability, resulting in the leakage of essential intracellular components, such as
ions, metabolites, and nucleic acids, ultimately leading to cell death.[11]

Conclusion

Ethyltrimethylammonium chloride possesses a distinct set of chemical, physical, and
toxicological properties that underpin its utility, particularly as an antimicrobial agent. A thorough
understanding of these characteristics, determined through standardized experimental
protocols, is essential for its effective and safe application in research, drug development, and
other scientific fields. The mechanism of action, centered on the disruption of microbial cell
membranes, provides a basis for its broad-spectrum antimicrobial activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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